Cas no 2680732-20-9 (3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid)
3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28273928
- 2680732-20-9
- 3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid
-
- Inchi: 1S/C11H12N2O3/c1-6(14)13-10-9(11(15)16)8-4-2-3-7(8)5-12-10/h5H,2-4H2,1H3,(H,15,16)(H,12,13,14)
- InChI Key: CESMRYYFVUQRGL-UHFFFAOYSA-N
- SMILES: OC(C1=C(NC(C)=O)N=CC2=C1CCC2)=O
Computed Properties
- Exact Mass: 220.08479225g/mol
- Monoisotopic Mass: 220.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 79.3Ų
3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28273928-0.05g |
3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid |
2680732-20-9 | 95.0% | 0.05g |
$707.0 | 2025-03-19 | |
| Enamine | EN300-28273928-0.1g |
3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid |
2680732-20-9 | 95.0% | 0.1g |
$741.0 | 2025-03-19 | |
| Enamine | EN300-28273928-0.25g |
3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid |
2680732-20-9 | 95.0% | 0.25g |
$774.0 | 2025-03-19 | |
| Enamine | EN300-28273928-0.5g |
3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid |
2680732-20-9 | 95.0% | 0.5g |
$809.0 | 2025-03-19 | |
| Enamine | EN300-28273928-1.0g |
3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid |
2680732-20-9 | 95.0% | 1.0g |
$842.0 | 2025-03-19 | |
| Enamine | EN300-28273928-2.5g |
3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid |
2680732-20-9 | 95.0% | 2.5g |
$1650.0 | 2025-03-19 | |
| Enamine | EN300-28273928-5.0g |
3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid |
2680732-20-9 | 95.0% | 5.0g |
$2443.0 | 2025-03-19 | |
| Enamine | EN300-28273928-10.0g |
3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid |
2680732-20-9 | 95.0% | 10.0g |
$3622.0 | 2025-03-19 |
3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid
Comprehensive Overview of 3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid (CAS No. 2680732-20-9): Properties, Applications, and Research Insights
The compound 3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid (CAS No. 2680732-20-9) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its cyclopenta[c]pyridine core, combined with the acetamido and carboxylic acid functional groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with current trends in drug discovery targeting metabolic diseases and autoimmune disorders.
In the context of medicinal chemistry, the 3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid scaffold offers a balance of lipophilicity and hydrogen-bonding capacity, critical for optimizing drug-like properties. Recent studies highlight its role in modulating enzyme interactions, especially in cancer therapeutics, where its derivatives show promise in preclinical models. This aligns with growing public interest in targeted cancer therapies and personalized medicine, frequently searched topics in scientific and healthcare communities.
The synthetic accessibility of CAS No. 2680732-20-9 via multicomponent reactions or catalytic cyclization methods has been explored in peer-reviewed journals. Its carboxylic acid moiety allows for further derivatization, enabling the creation of amides, esters, or metal complexes—a feature highly relevant to drug formulation and material science applications. Sustainability-conscious researchers also investigate its potential in green chemistry protocols, addressing the demand for eco-friendly synthetic routes.
Analytical characterization of this compound typically involves NMR spectroscopy, HPLC-MS, and X-ray crystallography, techniques frequently queried by analytical chemists. Its stability under physiological conditions makes it suitable for in vitro and in vivo studies, though proper storage (e.g., anhydrous environments at -20°C) is recommended to preserve its integrity. These practical considerations are often overlooked in literature but are critical for reproducibility—a hot topic in open science initiatives.
Beyond pharmaceuticals, 3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid has potential in agrochemical innovation, particularly in designing plant growth regulators or pesticide intermediates. Its structural similarity to natural alkaloids may contribute to biodegradability, a key concern in modern sustainable agriculture. This application resonates with global discussions on food security and environmental impact, frequently searched by policymakers and agritech professionals.
From a commercial perspective, suppliers often list this compound under categories like fine chemicals or research-grade intermediates. Pricing trends correlate with purity levels (>95% vs. >98%) and batch scalability—factors crucial for cost-sensitive academic labs and industrial R&D teams. The compound's patent landscape remains dynamic, with recent filings suggesting growing IP interest in its therapeutic applications.
Future research directions may explore its structure-activity relationships (SAR) in greater depth, particularly for central nervous system (CNS) targets, given the pyridine moiety's prevalence in neuroactive compounds. Such investigations align with rising public awareness of mental health and neurodegenerative diseases, making this compound relevant to both scientific and lay audiences searching for breakthrough treatments.
2680732-20-9 (3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)